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Compound of Interest

Riboflavin-5-Phosphate-
13C4,15N2-1

Cat. No.: B12419988

Compound Name:

Introduction

Riboflavin-5'-phosphate, also known as flavin mononucleotide (FMN), is a critical coenzyme in
various cellular metabolic pathways.[1][2] Stable isotope-labeled (SIL) analogues of
endogenous molecules, such as Riboflavin-5-Phosphate-13C4,1°Nz2, serve as indispensable
tools in quantitative proteomics, metabolomics, and clinical diagnostics. These SIL compounds
are primarily used as internal standards in mass spectrometry-based assays, enabling precise
and accurate quantification by correcting for sample loss during preparation and variations in
instrument response.[3] The efficacy of a SIL internal standard is fundamentally dependent on
its chemical and isotopic purity. This guide provides a comprehensive overview of the technical
specifications, relevant metabolic pathways, and detailed analytical methodologies for
assessing the purity of Riboflavin-5-Phosphate-13Ca,>Nz2.

Product Specifications and Data

The isotopic and chemical purity of Riboflavin-5-Phosphate-13Ca4,2°N2 are critical parameters
that define its suitability as an internal standard. Data from prominent suppliers are summarized
below.
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Parameter Specification Source
Isotopic Purity (13C) >98 atom % to 99% [4115][6]
Isotopic Purity (*°N) >98 atom % [415]16]
Chemical Purity (CP) >90% [4115][6]
Molecular Formula 13C4C13H212°N2N20oP [5]

o Internal standard for MS,
Application . . . [31141[5]
metabolomics, clinical testing

Relevant Biological Pathways

Understanding the biological context of FMN is crucial for its application in metabolic research.
1. Conversion of Riboflavin to Bioactive Coenzymes

Riboflavin is the precursor to its two primary bioactive coenzyme forms, FMN (Riboflavin-5'-
phosphate) and Flavin Adenine Dinucleotide (FAD).[1] This conversion is a two-step enzymatic
process. First, flavokinase catalyzes the phosphorylation of riboflavin to form FMN.[2]
Subsequently, FAD synthetase catalyzes the adenylylation of FMN to produce FAD.[2] These
coenzymes are essential for a multitude of redox reactions central to energy metabolism, cell
respiration, and the metabolism of other vitamins like B6 and folate.[1][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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